2,4,6-trimethyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide

• IUPAC Name: 2,4,6-trimethyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide
• InChI: InChI=1S/C21H23NO3S/c1-13-10-14(2)21(15(3)11-13)26(23,24)22-16-8-9-20-18(12-16)17-6-4-5-7-19(17)25-20/h8-12,22H,4-7H2,1-3H3
• InChI Key: NYGWNSBCKCLGJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C3CCCC4)C
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

2,4,6-trimethyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide, also known as TDB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TDB is a sulfonamide derivative that has been synthesized using various methods, including the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with 6,7,8,9-tetrahydro-2-benzofuranamine.

Scientific Research Applications

Photochemical Applications

• Photodynamic Therapy for Cancer : Compounds like zinc phthalocyanine substituted with benzenesulfonamide derivative groups show significant potential in photodynamic therapy for cancer treatment due to their high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Anticancer Activity Evaluation : Benzenesulfonamide derivatives have been synthesized and evaluated for in vitro anticancer activity, demonstrating significant efficacy against various human cancer cell lines. For instance, microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules showed promising results against several human cancer cell lines, highlighting their potential as anticancer agents (Kumar et al., 2015).

Antibacterial Activity

• Synthesis and Antibacterial Agents : N-Alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides have been synthesized and found to be potent antibacterial agents, showing significant activity against various bacterial strains. This highlights the potential of benzenesulfonamide derivatives in developing new antibacterial drugs (Abbasi et al., 2015).

Enzyme Inhibition

• Enzyme Inhibition for Therapeutic Applications : Schiff bases derived from sulfamethoxazole/sulfisoxazole and substituted salicylaldehyde have shown to inhibit several enzymes, including cholesterol esterase and tyrosinase, suggesting their use in managing conditions related to these enzymes' activities. The enzyme inhibition capability of these compounds offers a pathway for therapeutic applications in diseases where enzyme activity is a contributing factor (Alyar et al., 2019).